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Compound of Interest

Compound Name: Terflavoxate

Cat. No.: B1194338 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Terflavoxate was not found. The following

guidance is based on general best practices for handling solid chemical compounds in a

laboratory setting and should be supplemented with a substance-specific risk assessment

before commencing any work.

Terflavoxate is a flavone derivative with spasmolytic properties and is noted to be a solid for

laboratory use only.[1][2] As with any chemical, proper personal protective equipment (PPE)

and handling procedures are crucial to ensure personnel safety and prevent contamination.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the specific PPE required for the

planned experiment. However, the following table summarizes the recommended baseline PPE

for handling solid chemical compounds like Terflavoxate.
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PPE Category Recommended Equipment

Eye Protection

Safety glasses with side shields or goggles

should be worn at all times in the laboratory to

protect from splashes or airborne particles.[3][4]

A face shield may be necessary for procedures

with a higher risk of splashing.[3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

essential to prevent skin contact. Gloves should

be inspected for tears or holes before use and

changed regularly, especially if contaminated.

Body Protection

A laboratory coat should be worn to protect

clothing and skin from contamination. For

procedures with a higher risk of spills, a

chemical-resistant apron may be appropriate.

Respiratory Protection

If there is a risk of inhaling dust, a properly fitted

respirator (e.g., N95) should be used. Work

should ideally be performed in a well-ventilated

area or a chemical fume hood to minimize

inhalation exposure.

Operational Plan for Handling Terflavoxate
A systematic approach is critical for safely handling any chemical. The following workflow

outlines the key steps from preparation to disposal.
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Figure 1. General workflow for safely handling solid laboratory chemicals.
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Disposal Plan
Proper disposal of chemical waste is imperative to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste: Collect any unused Terflavoxate and any materials contaminated with the solid

(e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed container for

hazardous waste.

Liquid Waste: Solutions containing Terflavoxate should be collected in a designated, labeled

hazardous waste container. Do not pour chemical waste down the drain.

Contaminated PPE: Used gloves and other disposable PPE should be disposed of as

hazardous waste in accordance with institutional protocols.

Always follow your institution's specific hazardous waste disposal procedures. If you are unsure

about the correct disposal method, consult your institution's Environmental Health and Safety

(EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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